Cas no 2295327-04-5 (2-(3-Aminocyclobutyl)ethane-1-thiol)

• Product Name: 2-(3-Aminocyclobutyl)ethane-1-thiol
• CAS No: 2295327-04-5
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 5767622
• PubChem ID: 165761941
• Update Time: 2025-11-07

2-(3-Aminocyclobutyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminocyclobutyl)ethane-1-thiol
• EN300-3865526
• 2295327-04-5
• 2-(3-Aminocyclobutyl)ethane-1-thiol

• Inchi： 1S/C6H13NS/c7-6-3-5(4-6)1-2-8/h5-6,8H,1-4,7H2
• InChI Key： GQUZGQWHISPIIQ-UHFFFAOYSA-N
• SMILES： SCCC1CC(C1)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Additional information on 2-(3-Aminocyclobutyl)ethane-1-thiol

Comprehensive Overview of 2-(3-Aminocyclobutyl)ethane-1-thiol (CAS No. 2295327-04-5): Properties, Applications, and Innovations

2-(3-Aminocyclobutyl)ethane-1-thiol (CAS No. 2295327-04-5) is a specialized organic compound featuring a unique cyclobutyl backbone combined with an amino group and a thiol functionality. This structural configuration endows the molecule with versatile reactivity, making it a valuable intermediate in pharmaceutical synthesis, material science, and biotechnology. The compound’s 3-aminocyclobutyl moiety and ethane-1-thiol side chain contribute to its ability to participate in cycloaddition reactions, nucleophilic substitutions, and polymer cross-linking, aligning with modern trends in green chemistry and sustainable drug development.

Recent advancements in small-molecule therapeutics have heightened interest in 2-(3-Aminocyclobutyl)ethane-1-thiol as a building block for protease inhibitors and kinase modulators. Its thiol group enables selective conjugation with maleimides or disulfides, a feature exploited in antibody-drug conjugates (ADCs) and targeted drug delivery systems. Researchers are also exploring its role in bioorthogonal chemistry, where its stability under physiological conditions supports labeling applications. These attributes address frequent search queries such as "thiol-reactive compounds for bioconjugation" and "cyclobutylamine derivatives in drug discovery," reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 2295327-04-5 exemplifies the growing demand for strained-ring scaffolds in medicinal chemistry. The cyclobutane ring introduces torsional strain, which can enhance binding affinity to biological targets—a topic frequently discussed in forums on conformational restriction strategies. Moreover, its amino-thiol duality allows for dual-functionalization, a property leveraged in the design of multifunctional linkers and peptide mimetics. Such applications resonate with trending searches like "new heterocyclic compounds 2024" and "amino-thiol applications in nanotechnology."

Environmental and safety considerations further underscore the compound’s appeal. Unlike traditional thiols, 2-(3-Aminocyclobutyl)ethane-1-thiol exhibits reduced volatility due to its cyclic structure, mitigating handling risks. This aligns with industry shifts toward safer chemical alternatives, a hot topic in ESG (Environmental, Social, and Governance)-driven research. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis—a key concern for pharmaceutical manufacturers.

In material science, this compound’s thiol-ene click chemistry compatibility has spurred innovations in self-healing polymers and conductive hydrogels. Its ability to form stable thioether linkages under mild conditions answers frequent queries like "click chemistry reagents for biomaterials". Additionally, the aminocyclobutyl group’s rigidity improves thermal stability in polymeric networks, a feature highlighted in studies on high-performance coatings.

Looking ahead, 2-(3-Aminocyclobutyl)ethane-1-thiol is poised to play a pivotal role in precision medicine and smart materials. Its dual functional groups and structural uniqueness cater to evolving needs in personalized therapeutics and IoT-enabled sensors, addressing search trends such as "next-gen bioactive scaffolds" and "materials for wearable diagnostics." As research continues, this compound exemplifies the intersection of molecular innovation and real-world applications.